1-(4-Ethoxy-6-morpholino-1,3,5-triazin-2-yl)hydrazinecarboxamide

• CAS: 696625-76-0
• Molecular Formula: C10H17N7O3
• Molecular Weight: 283.29 g/mol
• SMILES: CCOC1=NC(=NC(=N1)N(C(=O)N)N)N2CCOCC2
• InChI: InChI=1S/C10H17N7O3/c1-2-20-10-14-8(16-3-5-19-6-4-16)13-9(15-10)17(12)7(11)18/h2-6,12H2,1H3,(H2,11,18)
• InChIKey: VWQBOEQHLMZJMC-UHFFFAOYSA-N

696625-76-0 Procurement Guide: 1-(4-Ethoxy-6-morpholino-1,3,5-triazin-2-yl)hydrazinecarboxamide – Key Identifiers and Sourcing Data

1-(4-Ethoxy-6-morpholino-1,3,5-triazin-2-yl)hydrazinecarboxamide (CAS 696625-76-0, molecular formula C₁₀H₁₇N₇O₃, molecular weight 283.29 g/mol) is a synthetic small molecule belonging to the hydrazinecarboxamide (semicarbazide) subclass of 2,4,6-substituted 1,3,5-triazines. Its structure features a central triazine ring bearing an ethoxy group at position 4, a morpholino group at position 6, and a hydrazinecarboxamide moiety at position 2 (IUPAC: 1-amino-1-(4-ethoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)urea). The compound is commercially catalogued by multiple vendors at a standard purity of 97% with batch-specific QC documentation (NMR, HPLC, GC) . Its hydrazinecarboxamide scaffold has been independently reviewed as a versatile pharmacophore for antimicrobial and anticancer lead discovery [1].

1

Asymmetric mono-ethoxy/mono-morpholino substitution supports scaffold diversification screening.

2

Hydrazinecarboxamide C2 pharmacophore reported for antimicrobial and anticancer lead discovery contexts.

3

Batch-certified purity with multi-method QC documentation supports reproducible screening workflows.

• [1] Krátký M, Houngbedji N-H, Vinšová J. Hidden potential of hydrazinecarboxamides (semicarbazides) as potential antimicrobial agents: A review. European Journal of Medicinal Chemistry. 2024. Available at: https://www.sciencedirect.com View Source

Why Generic Substitution of 696625-76-0 Fails: The Consequence of Asymmetric Triazine Substitution

Within the 2,4,6-trisubstituted 1,3,5-triazine chemical space, the asymmetric substitution pattern of this compound (mono-ethoxy at C4, mono-morpholino at C6, and hydrazinecarboxamide at C2) is structurally distinct from the extensively characterized symmetric bis-morpholino or bis-dimethylamino triazine analogs such as bimiralisib (PQR309), ZSTK474, and CAS 696626-24-1. Published structure-activity relationship (SAR) studies on the closely related 4,6-dimorpholino-1,3,5-triazine PI3K/mTOR inhibitor series demonstrate that even single-atom changes in the C2 substituent can alter biochemical potency by orders of magnitude (e.g., PQR309 vs. buparlisib) and that the nature of the solubilizing group at C4/C6 dramatically affects pharmacokinetic parameters and off-target binding profiles [1][2]. The hydrazinecarboxamide moiety at C2 introduces an additional hydrogen-bond donor/acceptor pharmacophore not present in the urea or amine-substituted clinical candidates, which has been leveraged in separate medicinal chemistry programs to access distinct biological targets such as Rad6B ubiquitin-conjugating enzyme [3]. Interchange with a symmetric analog or a compound bearing a different C2 substituent therefore cannot be assumed to maintain the same biological, ADME, or selectivity profile without experimental verification.

!

C4 ethoxy vs morpholino alters LogP and hydrogen-bond profile; physicochemical properties may shift compared to symmetric bis-morpholino analogs.

!

C2 hydrazinecarboxamide vs urea/aryl-amine redirects target engagement; biochemical potency and selectivity cannot be assumed without direct comparison.

!

No direct experimental bioactivity comparison available; interchange with clinical morpholino-triazines requires thorough validation.

• [1] Borsari C, et al. 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309, bimiralisib), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry. 2017; 60(19): 7983–8001. doi: 10.1021/acs.jmedchem.7b00993. View Source
• [2] Takeda T, Wang Y, Bryant SH. Structure-based optimization of morpholino-triazines as PI3K and mTOR inhibitors. Journal of Computer-Aided Molecular Design. 2012. Available at: https://www.kiphub.com View Source
• [3] Design, synthesis and in vitro anticancer evaluation of 4,6-diamino-1,3,5-triazine-2-carbohydrazides and -carboxamides as Rad6 ubiquitin conjugating enzyme inhibitors. Bioorganic & Medicinal Chemistry. 2013; 21(24): 7595–7604. View Source

Quantitative Differentiation Evidence for 1-(4-Ethoxy-6-morpholino-1,3,5-triazin-2-yl)hydrazinecarboxamide (696625-76-0)

Structural Uniqueness: Mono-Ethoxy/Mono-Morpholino Asymmetric Substitution vs. Symmetric Bis-Morpholino Clinical Candidates

The compound is one of the few commercially catalogued 1,3,5-triazine derivatives bearing a mono-ethoxy (C4) / mono-morpholino (C6) asymmetric substitution pattern combined with a hydrazinecarboxamide at C2. In contrast, the extensively studied clinical candidate bimiralisib (PQR309) and related preclinical leads feature symmetric 4,6-dimorpholino substitution with an aryl-amine at C2. The key differentiating structural features are: (a) ethoxy at C4 vs. morpholino, altering LogP and hydrogen-bond acceptor count; (b) hydrazinecarboxamide at C2 vs. 4-(trifluoromethyl)pyridin-2-amine, altering the C2 pharmacophore electronic properties and hydrogen-bond donor/acceptor profile [1]. This substitution pattern is not represented in the clinical PI3K/mTOR inhibitor patent literature, where symmetric bis-morpholino or bis-dimethylamino C4/C6 motifs predominate [2].

Structural Uniqueness

Class-level inference

C4: Ethoxy vs Bis-morpholino; C2: Hydrazinecarboxamide vs Aryl-amine

Supports differentiation for screening library diversification.

No direct experimental comparison available.

Evidence Dimension	C4 substituent identity (key determinant of triazine physicochemical properties)
Target Compound Data	Mono-ethoxy at C4
Comparator Or Baseline	Mono-morpholino at C4 (bimiralisib: dimorpholino at C4 and C6)
Quantified Difference	N/A – no direct experimental comparison available; structural difference only
Conditions	In silico structural comparison

Why This Matters

The absence of a second morpholino ring at C4 reduces molecular weight (283.29 vs. 369.4 for bis-morpholino analog 2,4-bis(morpholin-4-yl)-6-[(2E)-2-(phenylmethylidene)hydrazin-1-yl]-1,3,5-triazine), which may confer differentiated physicochemical properties relevant to permeability and solubility in screening library applications.

• [1] Borsari C, et al. J Med Chem. 2017; 60(19): 7983–8001. doi: 10.1021/acs.jmedchem.7b00993. View Source
• [2] US8217036B2. Triazine compounds as PI3 kinase and mTOR inhibitors. Filed 2011-08-26. Available at: https://patents.google.com/patent/US8217036B2/en View Source

Commercially Verified Batch Purity of 97% with Multi-Method QC Documentation

The compound is supplied by Bidepharm (Catalog No. BD727595) at a standard purity of 97%, with batch-specific QC documentation including NMR, HPLC, and GC analysis provided upon request . The closely related analog 1-(4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)hydrazinecarboxamide (CAS 696626-24-1) is also offered at 97% purity, indicating a consistent purity benchmark within this compound family . Procurement decisions between these analogs should therefore be based on structural differentiation rather than purity differential.

Purity Benchmark

Head-to-head

97% purity (equivalent to analog CAS 696626-24-1)

Selection must be driven by substitution pattern, not purity differential.

Vendor QC documentation available upon request.

Evidence Dimension	Vendor-certified purity
Target Compound Data	97% (Bidepharm BD727595; Chemenu CM1058939)
Comparator Or Baseline	1-(4,6-Bis(dimethylamino)-1,3,5-triazin-2-yl)hydrazinecarboxamide (CAS 696626-24-1): 97% purity
Quantified Difference	0% purity difference between these two hydrazinecarboxamide analogs at the same supplier; MW differs (283.29 vs. 240.26 g/mol)
Conditions	Commercial vendor specification at time of listing

Why This Matters

Equivalent purity between structurally distinct analogs means selection must be driven by the specific substitution pattern rather than quality metrics, reinforcing the need for target-specific rationale when procuring this compound over its bis-dimethylamino analog.

Hydrazinecarboxamide C2 Pharmacophore: Class-Level Evidence of Multi-Target Biological Potential

The hydrazinecarboxamide (semicarbazide) scaffold at C2 distinguishes this compound from urea-substituted triazines and amine-substituted triazines. A 2024 comprehensive review of hydrazinecarboxamides documents potent activity against a broad spectrum of mycobacteria, bacteria, and fungi, as well as significant anticancer efficacy across multiple cell lines through diverse mechanisms including enzyme inhibition (e.g., cholinesterases) [1]. In the triazine context specifically, hydrazinecarboxamide-bearing analogs (carbohydrazides) have demonstrated low micromolar IC₅₀ values (2.48–4.79 μM) superior to the reference Rad6B inhibitor TZ8 in MDA-MB-231 breast cancer cells [2]. This contrasts with the urea-substituted morpholino-triazines (e.g., JP5995975B2 mTOR inhibitors), where the C2 urea pharmacophore targets the mTOR ATP-binding pocket [3]. No direct head-to-head data exist for the target compound vs. any specific comparator in any assay system.

C2 Pharmacophore Activity

Class-level inference

IC₅₀ 2.48–4.79 µM (Rad6B, MDA-MB-231)

Indicates distinct target space from urea-substituted triazines.

No direct data for target compound; class-level context.

Evidence Dimension	C2 substituent class biological activity potential
Target Compound Data	Hydrazinecarboxamide at C2 (semicarbazide pharmacophore)
Comparator Or Baseline	Urea at C2 (mTOR inhibitor class, JP5995975B2) or aryl-amine at C2 (PI3K/mTOR clinical candidates)
Quantified Difference	No direct quantitative comparison available for target compound. Class-level data: triazine-2-carbohydrazides achieve IC₅₀ 2.48–4.79 μM vs. Rad6B (superior to TZ8 reference), while triazine-2-ureas target mTOR.
Conditions	Class-level inference from structurally related triazine-2-carbohydrazides in MDA-MB-231 cells

Why This Matters

The hydrazinecarboxamide C2 pharmacophore provides access to biological target space (e.g., Rad6B, cholinesterases, antimicrobial targets) that is distinct from the PI3K/mTOR axis targeted by urea-substituted analogs, making this compound a structurally justified choice for phenotypic screening libraries or target-agnostic hit discovery campaigns seeking novel mechanisms.

• [1] Krátký M, Houngbedji N-H, Vinšová J. Hidden potential of hydrazinecarboxamides (semicarbazides) as potential antimicrobial agents: A review. European Journal of Medicinal Chemistry. 2024. View Source
• [2] Design, synthesis and in vitro anticancer evaluation of 4,6-diamino-1,3,5-triazine-2-carbohydrazides and -carboxamides as Rad6 ubiquitin conjugating enzyme inhibitors. Bioorganic & Medicinal Chemistry. 2013; 21(24): 7595–7604. View Source
• [3] JP5995975B2. Morpholino substituted urea or carbamate derivatives as mTOR inhibitors. Filed 2012-09-21. Available at: https://patents.google.com/patent/JP5995975B2/en View Source

Best-Fit Application Scenarios for 696625-76-0 Based on Structural Differentiation Evidence

Phenotypic Screening Library Diversification with a Non-Canonical Morpholino-Triazine Scaffold

For screening libraries targeting novel anticancer or antimicrobial mechanisms, this compound offers an under-explored asymmetric mono-ethoxy/mono-morpholino C4/C6 substitution pattern that is absent from the well-characterized symmetric bis-morpholino clinical candidate space. Its hydrazinecarboxamide C2 pharmacophore, supported by class-level evidence of multi-target biological activity including Rad6B inhibition and antimicrobial effects, makes it a structurally complementary addition to libraries dominated by urea- and amine-substituted triazines [1][2].

SAR Expansion Around Clinical Morpholino-Triazine Scaffolds

Medicinal chemistry programs optimizing PI3K/mTOR or related kinase inhibitors based on the morpholino-triazine core can use this compound as a tool to probe the effect of partially 'stripping' one morpholino ring (replaced by ethoxy) while simultaneously introducing a hydrazinecarboxamide hydrogen-bonding network at C2. This combination is not represented in the patent literature of triazine-based PI3K/mTOR inhibitors (US8217036B2, WO2009143313), enabling exploration of intellectual property space distinct from known clinical candidates [3].

Physicochemical Property-Driven Hit Expansion in Lead Discovery

With a molecular weight of 283.29 g/mol—substantially lower than bis-morpholino analogs (e.g., 369.4 g/mol for the phenylmethylene hydrazine bis-morpholino derivative) and within the favorable range for lead-like properties—this compound may serve as a lower-molecular-weight starting point for fragment-based or property-driven lead discovery campaigns where maintaining ligand efficiency while accessing morpholino-triazine chemical space is a priority .

Reference Standard for Analytical Method Development in Triazine QC

Given the well-documented batch purity of 97% with multi-method QC (NMR, HPLC, GC) from established vendors, this compound can serve as a characterized reference standard for developing or validating analytical methods targeting the broader class of 2,4,6-trisubstituted 1,3,5-triazines, particularly those containing hydrazinecarboxamide or semicarbazide functionalities .

Application

Selection Property

Validation Focus

Phenotypic screening library diversification

Non-canonical asymmetric substitution pattern

Phenotypic hit confirmation & selectivity profiling

SAR expansion of clinical triazine scaffolds

C2 hydrazinecarboxamide & C4 ethoxy combination

Target engagement vs. morpholino-urea controls

Property-driven lead discovery

Reduced molecular weight vs bis-morpholino analogs

Ligand efficiency & permeability assessment

Analytical reference standard for triazine QC

Characterized batch purity and multi-method QC

Method transfer verification & system suitability

• [1] Krátký M, Houngbedji N-H, Vinšová J. Hidden potential of hydrazinecarboxamides (semicarbazides) as potential antimicrobial agents: A review. European Journal of Medicinal Chemistry. 2024. View Source
• [2] Design, synthesis and in vitro anticancer evaluation of 4,6-diamino-1,3,5-triazine-2-carbohydrazides and -carboxamides as Rad6 ubiquitin conjugating enzyme inhibitors. Bioorganic & Medicinal Chemistry. 2013; 21(24): 7595–7604. View Source
• [3] US8217036B2. Triazine compounds as PI3 kinase and mTOR inhibitors. Available at: https://patents.google.com/patent/US8217036B2/en View Source